(2R,3R,4S,5R)-2-{6-amino-2-[(3,3,3-trifluoropropyl)sulfanyl]-9H-purin-9-yl}-5-(hydroxymethyl)oxolane-3,4-diol

• Molecular Formula: C13H16F3N5O4S
• Molecular Weight: 395.36 g/mol
• IUPAC Name: 2-[6-amino-2-(3,3,3-trifluoropropylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C13H16F3N5O4S/c14-13(15,16)1-2-26-12-19-9(17)6-10(20-12)21(4-18-6)11-8(24)7(23)5(3-22)25-11/h4-5,7-8,11,22-24H,1-3H2,(H2,17,19,20)
• InChI Key: YXQSQDQDYVOJLV-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)CO)O)O)SCCC(F)(F)F)N

Description

The compound (2R,3R,4S,5R)-2-{6-amino-2-[(3,3,3-trifluoropropyl)sulfanyl]-9H-purin-9-yl}-5-(hydroxymethyl)oxolane-3,4-diol is a structurally modified adenosine analog. Its core consists of a purine base (adenine derivative) linked to a ribose-like oxolane (tetrahydrofuran) ring. Key modifications include:

• 6-amino group: Preserved in the adenine moiety, critical for base-pairing or receptor interactions.
• Oxolane modifications: The 3,4-diol and 5-hydroxymethyl groups retain the sugar’s hydrophilic character, influencing solubility and binding geometry.

This compound’s design likely targets adenosine receptors or enzymes involved in nucleotide metabolism, leveraging fluorine’s electron-withdrawing properties and sulfur’s reactivity for optimized interactions .

Comparison with Similar Compounds

Target Compound

• 2-Substituent : (3,3,3-Trifluoropropyl)sulfanyl.
• Impact : The trifluoropropyl group increases lipophilicity (calculated XlogP ~1.5) and may improve membrane permeability. The sulfanyl group can participate in disulfide bonds or metal coordination .

Analog 1 ()

• Structure: (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-((2-(methylthio)ethyl)amino)-2-((3,3,3-trifluoropropyl)thio)-9H-purin-9-yl)tetrahydrofuran-3,4-diol.
• Differences: Additional 6-((2-(methylthio)ethyl)amino) substitution.

Analog 2 ()

• Structure: 2-Phenylaminoadenosine (2-[6-amino-2-(phenylamino)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol).
• Differences: 2-Phenylamino group replaces sulfanyl.

Modifications at the Purine 6-Position

Target Compound

• 6-Substituent: Amino group.
• Impact: Maintains hydrogen-bonding capacity, crucial for adenosine receptor binding .

Analog 3 ()

• Structure: (2R,3R,4S,5R)-2-[8-(4-chlorophenyl)sulfanyl-6-(diethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol.
• Differences: 6-Diethylamino and 8-(4-chlorophenyl)sulfanyl groups.
• Impact: The diethylamino group introduces steric hindrance and basicity, while the 8-position substitution is rare in adenosine analogs, likely shifting receptor selectivity .

Sugar Backbone Variations

Analog 4 ()

• Structure : N-{9-[(2R,4S,5S)-4-hydroxy-5-(sulfanylmethyl)oxolan-2-yl]-6-oxo-6,9-dihydro-1H-purin-2-yl}-2-methylpropanamide.
• Differences : Sulfanylmethyl group on the oxolane ring.
• Impact : Alters sugar conformation and may affect interactions with phosphorylating enzymes or transport proteins .

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight (g/mol)	XlogP	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Polar Surface Area (Ų)
Target Compound	~421	~1.5	4	10	~185
Analog 1 ()	469.50	1.8*	5	9	175*
Analog 3 ()	465.95	2.1*	3	7	150*
Analog 4 ()	419.09	1.5	3	10	185

*Estimated based on structural similarity.

Table 2: Key Structural Differences

Compound	2-Position Substitution	6-Position Substitution	Sugar Modifications
Target Compound	(3,3,3-Trifluoropropyl)sulfanyl	Amino	3,4-Diol, 5-hydroxymethyl
Analog 1 ()	(3,3,3-Trifluoropropyl)sulfanyl	(2-(Methylthio)ethyl)amino	None
Analog 2 ()	Phenylamino	Amino	None
Analog 4 ()	None	2-Methylpropanamide	Sulfanylmethyl